Cas no 161181-75-5 (1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid)
161181-75-5 structure
Product Name:1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
CAS No:161181-75-5
MF:C8H13NO4
MW:187.193122625351
CID:109706
Update Time:2023-08-02
1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanepropanoicacid, 3-amino-3-carboxy-, trans-
- Cyclobutanepropanoic acid, 3-amino-3-carboxy-, trans- (9CI)
- Cyclobutanepropanoic acid, 3-amino-3-carboxy-, cis- (9CI)
- 1-amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
- 1alpha-Amino-3alpha-(2-carboxyethyl)cyclobutanecarboxylic acid
- 1alpha-Amino-3beta-(2-carboxyethyl)cyclobutanecarboxylic acid
- 1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid
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- Inchi: 1S/C8H13NO4/c9-8(7(12)13)3-5(4-8)1-2-6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)
- InChI Key: MRIDWAJTWCTDEK-UHFFFAOYSA-N
- SMILES: OC(C1(CC(CCC(=O)O)C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 232
- XLogP3: -2.9
- Topological Polar Surface Area: 101
1-Amino-3-(2-carboxyethyl)cyclobutane-1-carboxylic acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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